BENGHE Troubleshooting & Optimization

Check Availability & Pricing

distinguishing pyroxene from amphibole in thin
section

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: pyroxene

Cat. No.: B1172478

Technical Support Center: Mineral Identification

This guide provides troubleshooting and frequently asked questions to assist researchers in
distinguishing pyroxene from amphibole in thin section analysis.

Frequently Asked Questions (FAQSs)

Q1: What is the single most reliable feature to distinguish pyroxene from amphibole in a thin
section?

The most definitive optical feature for distinguishing between pyroxene and amphibole is the
angle between their cleavage planes.[1][2][3] In a crystal oriented to show both cleavage
directions (a basal section), pyroxenes exhibit two sets of cleavages that intersect at nearly
right angles (approximately 87° and 93°).[1][4][5] In contrast, amphiboles have two cleavage
directions that intersect at obtuse and acute angles (approximately 56° and 124°).[1][5][6][7]
Looking for these characteristic angles in cross-sections is the most reliable identification
method.

Q2: My mineral only shows one cleavage direction. How can | tell them apart now?

When viewing a mineral in a longitudinal section, only one cleavage trace will be visible. In this
case, other optical properties must be used for identification:
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o Extinction Angle: If the mineral is a monoclinic variety (clinopyroxene or clinoamphibole), it
will have an inclined extinction angle.[1][6] Orthorhombic varieties (orthopyroxene and
orthoamphibole) will exhibit parallel extinction.[1][4][6] While this doesn't separate the two
groups entirely, it helps narrow down the possibilities.

e Pleochroism: Many common amphiboles, like hornblende, are known for their strong
pleochroism, often displaying shades of green, brown, and yellow.[1][6][7] Pyroxenes
typically show weaker pleochroism, and many are colorless or pale green.[4][8]

o Crystal Habit: Pyroxenes generally form stubby, prismatic crystals.[2][9] Amphiboles, on the
other hand, tend to be more elongated, forming needle-like (acicular) or fibrous crystals.[10]
[11][12]

Q3: Can I rely on the mineral's color in plane-polarized light for identification?

While color can be a helpful clue, it is not definitive. Hornblende (an amphibole) is typically
characterized by its deep green or brown colors and strong pleochroism.[6] However, other
amphiboles like tremolite are colorless, and actinolite is pale green.[6][7] Similarly, while many
pyroxenes like diopside are colorless to pale green, others like aegirine can be dark green and
strongly pleochroic.[4][13] Therefore, color should be used in conjunction with other properties
like cleavage and extinction angle.

Q4: How do the interference colors in cross-polarized light differ?

Interference colors can be a useful secondary indicator. Clinopyroxenes, such as augite, often
display bright second to third-order interference colors.[1][9] Orthopyroxenes typically show
lower, first-order colors.[4][8] The interference colors of amphiboles are variable; in strongly
colored varieties like hornblende, the mineral's natural color can mask the interference colors.
[6][14]

Troubleshooting Guide
Issue: | can't find a grain with two visible cleavages.
e Solution 1: Scan the slide. Systematically scan the entire thin section for a grain that is

properly oriented. Basal sections, which show the characteristic diamond-shape (amphibole)
or square/octagonal shape (pyroxene), will display the two cleavage directions.[2][8]
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e Solution 2: Rely on associated properties. If a basal section cannot be found, focus on a
combination of other features. For example, a mineral with a fibrous habit, green-brown
pleochroism, and inclined extinction is very likely hornblende (amphibole).[1][6][10] A stubby,
colorless mineral with high relief and second-order interference colors is likely a
clinopyroxene.[1][9]

Issue: The mineral appears to be altering, making identification difficult.

e Problem: Pyroxenes frequently alter to amphiboles through a process called uralitization.[9]
[15] This can result in mineral grains with pyroxene cores and amphibole rims, or a fine-
grained, fibrous aggregate of amphibole that mimics the original pyroxene shape.[2]

e Solution: Look for remnant patches of the original mineral within the alteration product. The
core may retain the pyroxene's characteristic properties (like the ~90° cleavage), while the
rim will show amphibole features (fibrous habit, different pleochroism). Identifying both
minerals within a single pseudomorph can confirm the alteration process.

Data Presentation: Comparative Optical Properties
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Property Pyroxene Group Amphibole Group
Two perfect prismatic Two perfect prismatic
Cleavage cleavages intersecting at ~87° cleavages intersecting at ~56°

and 93°.[1][4]

and 124°.[1][7]

Crystal Habit

Typically short, stubby

prismatic crystals.[2][9]

Often elongated, bladed,
columnar, or fibrous crystals.
[10][11]

Basal Cross-Section

Typically four or eight-sided
("stop-sign" shape).[8][9]

Typically diamond-shaped or
six-sided.[3][6]

Pleochroism

Generally weak or absent.
Colorless, pale green, or
brown.[4][8] Some varieties
(e.g., aegirine) are strongly

pleochroic.[1]

Often strong, especially in
hornblende (shades of green,
brown, blue).[6][11] Colorless
in some varieties (e.g.,

tremolite).[7]

Extinction Angle

Orthopyroxenes: Parallel.[4][8]

Clinopyroxenes: Inclined.[1][9]

Orthoamphiboles: Parallel.[6]
Clinoamphiboles: Inclined.[6]
[11]

Birefringence

Orthopyroxenes: Low (up to
1st-order red).[8]
Clinopyroxenes: Moderate to
high (up to 2nd or 3rd-order).

[1]

Variable, often moderate (up to
2nd-order), but can be masked

by the mineral's color.[6][14]

Relief

High positive relief.[1][9]

Moderate to high positive
relief.[6][11]

Methodology for Microscopic Examination

e Plane-Polarized Light (PPL) Examination:

o Begin by observing the thin section under PPL.

o Assess Relief: Note the mineral's relief relative to adjacent minerals (e.g., feldspar,

guartz). Both pyroxenes and amphiboles typically have high relief.[1][6]
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o Observe Color and Pleochroism: Note the mineral's color. Rotate the stage to check for
pleochroism (change in color/shade). Strong green/brown pleochroism is characteristic of
hornblende.[6]

o lIdentify Crystal Habit and Form: Observe the general shape of the mineral grains. Note
whether they are stubby and blocky (suggesting pyroxene) or elongated and fibrous
(suggesting amphibole).[2][11]

o Locate Cleavage: Carefully examine the grains for cleavage traces. Scan for a basal
section that shows two intersecting cleavage sets.

o Cross-Polarized Light (XPL) Examination:
o Insert the analyzer to view the section in XPL.

o Determine Birefringence: Observe the maximum interference colors. Bright, high-order
colors may suggest clinopyroxene.[1]

o Measure Extinction Angle: For elongated crystals showing a single cleavage, rotate the
stage to measure the extinction angle. Align the cleavage trace with the north-south
crosshair and measure the angle of rotation required for the mineral to go extinct (become
black). Parallel extinction (0°) points to an orthorhombic variety, while inclined extinction
points to a monoclinic variety.[1][6]

e Conoscopic lllumination (for advanced analysis):

o If necessary, use a high-power objective and conoscopic illumination to obtain an
interference figure. This can help determine the optic sign and 2V angle, which can further
aid in distinguishing specific mineral species within the pyroxene and amphibole groups.
[1][15]

Mandatory Visualization
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Workflow: Distinguishing Pyroxene from Amphibole
Observe Mineral in Thin Section

Are two cleavage sets visible
in a basal cross-section?

o / Only one visible

Examine other properties:
Habit, Pleochroism, Extinction

Measure Cleavage Angle

Habit: Stubby/Blocky or
Elongated/Fibrous?

Pleochroism: Strong green/brown

or Weak/Absent?
Angle is ~90°?

Likely Pyroxene
(Confirm with other features)

No (~60°/120°)

\

\

~< \

~~Strong \
Extinction: Parallel or Inclined?

\
\

Combine all evidence
to make final ID

Mineral is PYROXENE

Combine all evidence

Likely Amphibole
to make final ID

(Confirm with other features)
Mineral is AMPHIBOLE

Click to download full resolution via product page

Caption: Decision workflow for identifying pyroxene vs. amphibole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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